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Compound of Interest

Compound Name: 3-Bromo-2-phenylpyridine

Cat. No.: B1272035

An In-depth Technical Guide to the Physical Properties of 3-Bromo-2-phenylpyridine

This technical guide provides a comprehensive overview of the key physical properties of 3-
Bromo-2-phenylpyridine (CAS No. 91182-50-2), a heterocyclic compound of interest to
researchers in medicinal chemistry and materials science. This document is intended for an
audience of researchers, scientists, and drug development professionals, offering a centralized
resource for its physical characterization.

Core Physical Properties

3-Bromo-2-phenylpyridine is a solid at room temperature.[1] The primary physical constants,
boiling point and density, have been reported, though it is important to note that the available
data appear to be predicted or estimated values, as indicated by the reported uncertainty
ranges.

Data Summary

The quantitative physical data for 3-Bromo-2-phenylpyridine are summarized in the table
below.
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Property Value Conditions Source
Boiling Point 296.1 £20.0 °C at 760 mmHg [1112]
Density 1.4 +0.1 g/cm3 Not Specified [2]
Molecular Weight 234.09 g/mol - [3]
Molecular Formula C11HsBrN - [3]
Physical Form Solid Room Temperature [1]

CAS Number 91182-50-2 - [3]

Experimental Protocols for Property Determination

While specific experimental determinations for this compound are not detailed in public
literature, the following sections describe standard laboratory protocols for accurately
measuring the boiling point and density of a solid organic compound such as 3-Bromo-2-
phenylpyridine.

Determination of Boiling Point (Micro Scale)

Given that research chemicals are often available in small quantities, the micro-scale capillary
method (Siwoloboff method) is a suitable technique for boiling point determination.

Apparatus:

e Thiele tube or similar oil bath apparatus

» High-boiling point mineral oil or silicone oil

o Thermometer (calibrated)

» Melting point capillary tubes (sealed at one end)

o Small bore glass tube (e.g., a shortened NMR tube)

e Rubber band or wire for attaching the capillary to the thermometer
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Procedure:

Sample Preparation: A small amount of the solid 3-Bromo-2-phenylpyridine is introduced
into the small bore glass tube. The tube is then heated gently to melt the sample.

Capillary Insertion: A melting point capillary tube is inverted (open end down) and placed
inside the tube containing the molten sample.

Apparatus Assembly: The sample tube assembly is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This entire unit is then clamped securely within
the Thiele tube filled with oil.

Heating: The Thiele tube is heated gently and slowly (approximately 1-2 °C per minute) at
the side arm.

Observation: As the temperature rises, air trapped in the capillary will expand and exit as a
slow stream of bubbles. The heating continues until a rapid and continuous stream of
bubbles emerges from the capillary tip.

Equilibrium Point: The heat source is removed, and the oil bath is allowed to cool slowly. The
boiling point is the temperature at which the bubble stream stops and the liquid just begins to
enter the capillary tube. This signifies that the vapor pressure of the substance equals the
atmospheric pressure.

Verification: The measurement should be repeated to ensure accuracy.

Determination of Density

The density of a solid can be determined using the gas pycnometer method, which measures

the volume of the solid by quantifying the displacement of a known quantity of gas.

Apparatus:

Gas pycnometer (typically using an inert gas like helium)

Analytical balance

Procedure:
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o Calibration: The empty sample chamber of the pycnometer is calibrated according to the
manufacturer's instructions to determine its precise volume.

o Sample Mass: A sample of 3-Bromo-2-phenylpyridine is weighed accurately using an
analytical balance. Let this mass be m.

o Sample Loading: The weighed sample is placed into the pycnometer's sample chamber.

¢ Volume Measurement: The instrument is operated to execute the measurement sequence.
The pycnometer fills a reference chamber with helium to a set pressure, then opens a valve
to allow the gas to expand into the sample chamber. By measuring the pressure drop and
applying the gas laws (Boyle's Law), the instrument calculates the volume occupied by the
solid sample (V). The use of helium is critical as its small atomic size allows it to penetrate
fine pores without being adsorbed.

o Calculation: The density (p) is calculated using the formula: p=m/V

e Replicates: The measurement is typically repeated several times to obtain an average value
and ensure the precision of the result.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of a novel
chemical compound's physical properties, from initial synthesis to final data reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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